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Compound of Interest

Compound Name: N-Aminopiperidine hydrochloride

Cat. No.: B138761 Get Quote

An In-depth Technical Guide to the Safety Profile of N-Aminopiperidine and its Hydrochloride

Salt

For researchers, scientists, and drug development professionals, a comprehensive

understanding of a chemical's safety profile is paramount for ensuring safe handling and

experimental integrity. This technical guide provides a detailed overview of the safety data for

N-Aminopiperidine (also known as 1-Aminopiperidine; CAS 2213-43-6) and its hydrochloride

salt, N-Aminopiperidine hydrochloride (CAS 63234-70-8). The information is compiled from

Safety Data Sheets (SDS) and toxicological databases, with a focus on quantitative data,

experimental methodologies, and logical safety workflows.

Data Presentation
The quantitative safety and physical property data for both the free base and the hydrochloride

salt are summarized in the tables below for ease of comparison.

Table 1: Physical and Chemical Properties
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Property
1-Aminopiperidine (Free
Base)

N-Aminopiperidine
hydrochloride

CAS Number 2213-43-6[1] 63234-70-8[2]

Molecular Formula C₅H₁₂N₂[1] C₅H₁₃ClN₂[2]

Molecular Weight 100.16 g/mol [1] 136.62 g/mol [3]

Physical State Clear Liquid[4] Brown to Dark-brown Solid[2]

Boiling Point 145 - 147 °C[4] Not Available

Melting Point Not Available 146 - 151 °C[2]

Flash Point
36 °C (96.8 °F) - closed cup[1]

[4]
Not Available

Density 0.928 g/cm³ at 25 °C[1] Not Available

pH 11-12[4] Not Available

Table 2: Toxicological Data and GHS Classifications
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Hazard Parameter
1-Aminopiperidine (Free
Base)

N-Aminopiperidine
hydrochloride

Acute Oral Toxicity
Category 4; LD50 (Rat): 500

mg/kg. Harmful if swallowed.[4]
No quantitative data available.

Acute Dermal Toxicity

Category 3; LD50 (Rabbit):

275 mg/kg. Toxic in contact

with skin.

No quantitative data available.

Acute Inhalation Toxicity

Category 3; LC50 (Rat, 4h,

vapour): 11 mg/l. Toxic if

inhaled.

No quantitative data available.

Skin Corrosion/Irritation

Category 1B: Causes severe

skin burns and eye damage.[5]

Result in rabbit test: Corrosive

(4 h exposure) per OECD Test

Guideline 404.

Causes skin irritation (H315).

[2]

Serious Eye Damage/Irritation

Category 1: Causes serious

eye damage.[5] Result in

rabbit test: Irreversible effects

on the eye per OECD Test

Guideline 405.

Causes serious eye irritation

(H319).[2]

Respiratory Irritation
May cause respiratory irritation

(STOT SE 3).[6]

May cause respiratory irritation

(H335).[2]

Flammability
Category 3: Flammable liquid

and vapor.[5][6]
Not classified as flammable.

Experimental Protocols
The toxicological classifications are determined by standardized experimental protocols,

primarily those established by the Organisation for Economic Co-operation and Development

(OECD). Below are the methodologies for key experiments cited for 1-Aminopiperidine.

1. OECD Guideline 404: Acute Dermal Corrosion/Irritation
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This test is designed to determine the potential of a substance to cause irreversible (corrosion)

or reversible (irritation) inflammatory changes to the skin.

Principle: The test substance is applied to the skin of a single animal in a stepwise manner.

The observation of a corrosive effect at any step determines the classification.

Test Animal: A single healthy young adult albino rabbit is typically used for the initial test.

Procedure:

Approximately 24 hours before the test, the fur is clipped from the dorsal area of the

animal's trunk.

A small area (approx. 6 cm²) of intact skin is selected for application.

A measured dose of the test substance (0.5 mL for liquids) is applied to the skin under a

gauze patch.

The patch is held in contact with the skin with a semi-occlusive dressing for a specified

exposure period, typically up to 4 hours.

After exposure, the residual substance is removed.

Observation: The skin is examined for erythema (redness) and edema (swelling) at specified

intervals (e.g., 60 minutes, 24, 48, and 72 hours) after patch removal. Skin damage, such as

ulceration and necrosis, is recorded.

Classification: If a corrosive effect is observed (irreversible tissue damage), the test is

terminated, and the substance is classified as corrosive. If no corrosive effect is seen after 4

hours, the response is observed for 14 days to determine the reversibility of any effects.

2. OECD Guideline 405: Acute Eye Irritation/Corrosion

This guideline assesses the potential of a substance to produce irritation or corrosion when

applied to the eye.

Principle: The substance is applied in a single dose to one eye of an experimental animal,

with the untreated eye serving as a control. The degree of eye irritation/corrosion is
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evaluated and scored at specific intervals.

Test Animal: Healthy young adult albino rabbits are used.

Procedure:

The test begins with a single animal.

A measured dose (e.g., 0.1 mL for liquids) of the test substance is placed in the

conjunctival sac of one eye. The eyelids are then gently held together for about one

second.

The other eye remains untreated to serve as a control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. Reactions

are scored for the cornea (opacity), iris, and conjunctiva (redness, swelling).

Classification: If a substance is found to cause severe or irreversible effects in the initial

animal, no further testing is conducted. If the initial results are inconclusive, a confirmatory

test on additional animals may be performed. The scores, severity, and reversibility of the

ocular lesions determine the final classification.

Mandatory Visualizations
The following diagrams illustrate key logical and experimental workflows relevant to the safe

handling of N-Aminopiperidine and its derivatives.
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Hazard Identification (1-Aminopiperidine)

Risk Mitigation & Control Measures

Emergency Procedures

Health Hazards

Physical Hazards

Acute Toxicity (Oral, Dermal, Inhalation)

Skin Corrosion (Cat. 1B)

Eye Damage (Cat. 1)

Respiratory Irritation

Flammable Liquid (Cat. 3)

Engineering Controls
- Chemical Fume Hood

- Explosion-proof equipment
- Eyewash & Safety Shower

Personal Protective Equipment (PPE)
- Chemical Resistant Gloves (e.g., Nitrile)

- Protective Clothing
- Chemical Safety Goggles / Face Shield

Safe Handling & Storage
- Keep away from ignition sources

- Store locked up in a cool, dry, well-ventilated area
- Use only non-sparking tools

First Aid
- Skin: Immediately flush with water for 15 min

- Eyes: Rinse cautiously with water for several minutes
- Inhalation: Move to fresh air

- Ingestion: Do NOT induce vomiting

Spill Response
- Remove ignition sources

- Ventilate area
- Absorb with inert material (sand, earth)

Fire Fighting
- Use CO₂, dry chemical, or foam

- Wear SCBA
- Vapors may form explosive mixtures with air

Click to download full resolution via product page

Caption: Hazard Mitigation Workflow for 1-Aminopiperidine.
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Start: OECD 404 Acute Dermal
Corrosion/Irritation Test

Animal Preparation
- Select one healthy albino rabbit

- Clip fur from dorsal area (~24h prior)

Substance Application
- Apply 0.5 mL of 1-Aminopiperidine to a ~6 cm² area
- Cover with gauze patch & semi-occlusive dressing

Exposure Period
- Hold patch in place for up to 4 hours

Removal & Cleaning
- Remove patch and any residual substance

Observation & Scoring (at 1, 24, 48, 72h)
- Grade for Erythema & Edema

- Check for necrosis / deep injuries

Result: Corrosive (Cat 1B)
- Irreversible tissue damage observed.

- Terminate test.

Corrosion
Observed? YES

Result: Irritant or Non-Irritant
- No corrosive effects observed.

- Continue observation for reversibility (up to 14 days).

Corrosion
Observed? NO

End of Test & Classification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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